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Compound Name: WIZ degrader 5

Cat. No.: B15585348 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed application notes and protocols for assessing the

long-term stability of WIZ degrader 5 when stored in dimethyl sulfoxide (DMSO). WIZ
degrader 5 is a molecular glue degrader of the transcription factor WIZ, a known repressor of

fetal hemoglobin (HbF).[1][2] By inducing the degradation of WIZ, this compound promotes

HbF expression, offering a potential therapeutic strategy for sickle cell disease.[1][3] Ensuring

the stability of WIZ degrader 5 in DMSO stock solutions is critical for obtaining accurate and

reproducible results in preclinical research. This document outlines the necessary materials,

experimental procedures, and data analysis techniques for a comprehensive stability

assessment.

Introduction to WIZ Degrader 5
WIZ (Widely Interspaced Zinc Finger) is a transcription factor that plays a role in gene

repression by associating with the G9a/GLP histone methyltransferase complex.[4][5] This

complex is responsible for the methylation of histone H3 at lysine 9 (H3K9), a mark associated

with transcriptional silencing.[4] WIZ has been identified as a repressor of γ-globin expression,

and its degradation leads to the induction of fetal hemoglobin.[1][3]

WIZ degrader 5 is a small molecule that induces the degradation of the WIZ protein.[2][6] It

has been shown to cause a maximum degradation of 88.6% in 293T cells and is under

investigation for the treatment of sickle cell disease.[2][7] Like many small molecules used in

research, WIZ degrader 5 is often dissolved and stored in DMSO. However, the long-term
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stability of compounds in DMSO can be affected by factors such as storage temperature, light

exposure, and the presence of water.[8] Therefore, it is essential to establish the stability of

WIZ degrader 5 in DMSO under typical laboratory storage conditions.

Signaling Pathway of WIZ-mediated Gene Repression
The following diagram illustrates the role of WIZ in the G9a/GLP-mediated gene repression

pathway. WIZ acts as a scaffold protein, guiding the G9a/GLP complex to specific gene loci,

leading to H3K9 methylation and subsequent gene silencing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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